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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131 Get Quote

Essential Safety and Handling Guide for GR
94800
Disclaimer: This document provides a general framework for handling potent research

compounds. GR 94800 has been identified as a potent and selective tachykinin NK2 receptor

antagonist.[1][2] It is crucial to consult the specific Safety Data Sheet (SDS) for GR 94800 and

conduct a thorough risk assessment before any handling, storage, or disposal. The procedures

outlined below are based on a precautionary approach, assuming the substance may be highly

hazardous.

Pre-Handling Hazard Assessment
Before working with GR 94800, a comprehensive risk assessment is mandatory. This involves

evaluating all available information and, in the absence of complete data, applying the

precautionary principle—assuming the substance is hazardous.[3]

Key Steps:

Information Gathering: Review all available literature on GR 94800 and its structural analogs

to anticipate potential hazards.[3]

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information

regarding hazards, handling, storage, and emergency procedures.
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Assume High Potency: Treat GR 94800 as a highly potent compound, potentially toxic,

carcinogenic, mutagenic, or teratogenic at low doses.[3]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are critical to minimize exposure.[3] For a potent

compound like GR 94800, a comprehensive PPE ensemble is required.

PPE Requirements for Handling GR 94800
Activity Minimum Required PPE

Weighing of Powders

- Double nitrile gloves- Chemical splash

goggles- Face shield- Disposable gown with

tight-fitting cuffs- NIOSH-approved respirator

(e.g., N95 for powders)

Preparation of Solutions

- Double nitrile gloves- Chemical splash

goggles- Face shield- Chemical-resistant apron

or gown

Conducting Reactions

- Double nitrile gloves (select based on

reactants)- Chemical splash goggles-

Laboratory coat- Use of a certified chemical

fume hood or glove box is mandatory

Waste Disposal
- Double nitrile gloves- Chemical splash

goggles- Laboratory coat

Note: Always inspect PPE for damage before use and do not wear it outside of the laboratory.

[3]

Operational Plans: Handling and Experimental
Protocols
Adherence to strict operational protocols is crucial for minimizing the risk of exposure and

ensuring experimental integrity.

Engineering Controls
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Ventilation: All work with potent compounds should be performed in a certified chemical fume

hood, biological safety cabinet, or glove box to control exposure at the source.[4]

Designated Areas: Establish a designated area for handling potent compounds to prevent

cross-contamination. This area should be clearly marked.[4]

Experimental Protocol: Preparation of a Stock Solution
This protocol outlines the steps for safely preparing a stock solution of a potent, powdered

compound like GR 94800.[4]

Preparation: Designate a specific area for handling the compound, preferably within a fume

hood or glove box. Ensure all necessary equipment, including PPE and spill cleanup

materials, is readily available.[3]

Gather Equipment: Assemble an analytical balance, weigh paper, spatula, volumetric flask,

the appropriate solvent, and a designated waste container.[4]

Weighing the Compound: Carefully weigh the desired amount of the powdered compound

onto weigh paper using an analytical balance. Perform this step gently to avoid creating

airborne dust.[4]

Solubilization: Carefully transfer the weighed powder into the volumetric flask. Rinse the

weigh paper with the solvent into the flask to ensure a complete transfer. Cap the flask and

gently swirl or vortex until the compound is fully dissolved.[4]

Storage: Store the stock solution according to the manufacturer's recommendations, typically

in a labeled, secondary container.[4]

Decontamination: Wipe down all surfaces and equipment with an appropriate deactivating

solution or solvent.[4]

Disposal Plan
Proper disposal of unused or expired compounds and contaminated materials is essential to

protect researchers and the environment.[5]
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Waste Segregation and Storage
Hazardous Waste Containers: Dispose of all contaminated disposable items (e.g., gloves,

weigh paper, bench liner) in a designated hazardous waste container.[4]

Segregation: Chemical wastes must be segregated by general waste type (e.g., flammables,

poisons, acids, and alkalis) to prevent incompatible substances from mixing.[6] Store acids

and bases separately.[6]

Satellite Accumulation Area (SAA): Hazardous waste must be stored in a designated SAA,

which should be inspected weekly for leaks. Containers must be properly labeled with the

words "Hazardous Waste," the chemical name, the type of hazard, and the date the

container becomes full.[6]
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Caption: Workflow for the safe disposal of GR 94800 and associated waste.
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Emergency Procedures
Personal Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek medical attention.[4]

Eye Contact: Immediately flush eyes with water using an eyewash station for at least 15

minutes. Hold eyelids open and continue flushing. Seek immediate medical attention.[4]

Inhalation: Move to fresh air immediately. Seek medical attention.[4]

Ingestion: Do not induce vomiting. Get medical attention immediately.

Spills
Evacuate: Evacuate the immediate area.

Contain: If safe to do so, contain the spill using appropriate absorbent materials.

Decontaminate: Clean the spill area with an appropriate deactivating solution.

Dispose: Collect all cleanup materials in a designated hazardous waste container.

This guide provides a foundational approach to safely handling the potent research compound

GR 94800. Always prioritize safety by consulting the specific SDS and adhering to your

institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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